Cas no 1805920-59-5 (3-Cyano-5-(difluoromethyl)-2-iodo-6-methoxypyridine)

• Product Name: 3-Cyano-5-(difluoromethyl)-2-iodo-6-methoxypyridine
• CAS No: 1805920-59-5
• MF: C₈H₅F₂IN₂O
• MW: 310.039380788803
• CID: 4875470
• Update Time: 2025-10-29

3-Cyano-5-(difluoromethyl)-2-iodo-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-2-iodo-6-methoxypyridine

• Inchi： 1S/C8H5F2IN2O/c1-14-8-5(6(9)10)2-4(3-12)7(11)13-8/h2,6H,1H3
• InChI Key： MXSLVSFBCBRGCP-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=C(C(F)F)C(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-5-(difluoromethyl)-2-iodo-6-methoxypyridine

3-Cyano-5-(difluoromethyl)-2-iodo-6-methoxypyridine: A Comprehensive Overview

The compound 3-Cyano-5-(difluoromethyl)-2-iodo-6-methoxypyridine, identified by the CAS number 1805920-59-5, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a nitrogen atom in the ring structure. The presence of multiple functional groups—cyano, difluoromethyl, iodo, and methoxy—makes it a versatile molecule with unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such complex molecules, allowing researchers to explore their potential applications in drug discovery, agrochemicals, and materials science. The cyano group (-CN) is known for its strong electron-withdrawing properties, which can significantly influence the electronic characteristics of the molecule. Similarly, the difluoromethyl (-CF₂H) group introduces fluorine atoms, which are known for their high electronegativity and ability to enhance molecular stability and bioavailability.

The iodo group (-I) attached at the 2-position of the pyridine ring adds another layer of complexity to this compound. Iodo groups are often used as leaving groups in substitution reactions, making this compound a promising candidate for further functionalization in organic synthesis. Additionally, the methoxy group (-OCH₃) at the 6-position contributes to the molecule's solubility and can act as a directing group in further chemical transformations.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Its unique combination of functional groups makes it an ideal candidate for exploring novel drug delivery systems and targeted therapies. For instance, researchers have investigated its role as a precursor in the synthesis of bioactive molecules with anti-cancer and anti-inflammatory properties.

In terms of synthesis, this compound is typically prepared through multi-step processes involving nucleophilic substitution, coupling reactions, and oxidation techniques. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the iodo-containing pyridine framework.

The compound's stability under various reaction conditions has also been a topic of recent research interest. Studies have shown that its electronic properties make it resistant to certain types of degradation, which is crucial for its application in high-throughput screening processes.

Moreover, computational chemistry tools have been employed to predict the compound's behavior under different conditions. These studies have provided valuable insights into its electronic structure, reactivity profiles, and potential interactions with biological systems.

In conclusion, 3-Cyano-5-(difluoromethyl)-2-iodo-6-methoxypyridine represents a cutting-edge example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties. Its diverse functional groups and unique chemical characteristics make it a valuable asset in advancing various scientific disciplines.